Cas no 301643-62-9 (asparagusin A)

asparagusin A structure
asparagusin A structure
Product Name:asparagusin A
CAS No:301643-62-9
MF:C44H72O17
MW:873.032296180725
CID:2014928
Update Time:2025-04-21

asparagusin A Chemical and Physical Properties

Names and Identifiers

    • asparagusin A
    • Inchi: 1S/C44H72O17/c1-19(17-55-40-37(53)34(50)33(49)29(15-45)59-40)5-8-27-20(2)31-28(58-27)14-25-23-7-6-21-13-22(9-11-43(21,3)24(23)10-12-44(25,31)4)57-42-38(54)35(51)39(30(16-46)60-42)61-41-36(52)32(48)26(47)18-56-41/h19,21-26,28-42,45-54H,5-18H2,1-4H3
    • InChI Key: FMQVOTMSKVVBPL-UHFFFAOYSA-N
    • SMILES: CC(COC1C(O)C(O)C(O)C(CO)O1)CCC1OC2CC3C(C2C=1C)(C)CCC1C3CCC2C1(C)CCC(OC1C(O)C(O)C(OC3C(O)C(O)C(O)CO3)C(CO)O1)C2

Computed Properties

  • Hydrogen Bond Donor Count: 10
  • Hydrogen Bond Acceptor Count: 17
  • Heavy Atom Count: 61
  • XLogP3: 2.379
Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd